Cas no 61552-58-7 (Pyrazolo[1,5-a]pyrimidine, 5,7-bis(trifluoromethyl)-)

• Product Name: Pyrazolo[1,5-a]pyrimidine, 5,7-bis(trifluoromethyl)-
• CAS No: 61552-58-7
• MF: C₈H₃F₆N₃
• MW: 255.119941949844
• CID: 1627401
• PubChem ID: 13115788
• Update Time: 2025-04-21

Pyrazolo[1,5-a]pyrimidine, 5,7-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 5,7-bis(trifluoromethyl)-
• 5,7-bis(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• DTXSID40519202
• 61552-58-7
• SCHEMBL11604848
• JLVAFGWGEKZJQD-UHFFFAOYSA-N
• CHEMBL3246729

• Inchi： 1S/C8H3F6N3/c9-7(10,11)4-3-5(8(12,13)14)17-6(16-4)1-2-15-17/h1-3H
• InChI Key： JLVAFGWGEKZJQD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC2=CC=NN12)(F)F

Computed Properties

• Exact Mass: 255.02319
• Monoisotopic Mass: 255.02311608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19